Enviradene
Enviradene
Enviradene is an antiviral agent.
Brand Name:
Vulcanchem
CAS No.:
80883-55-2
VCID:
VC0527218
InChI:
InChI=1S/C19H21N3O2S/c1-4-16(14-8-6-5-7-9-14)15-10-11-17-18(12-15)22(19(20)21-17)25(23,24)13(2)3/h4-13H,1-3H3,(H2,20,21)/b16-4+
SMILES:
CC=C(C1=CC=CC=C1)C2=CC3=C(C=C2)N=C(N3S(=O)(=O)C(C)C)N
Molecular Formula:
C19H21N3O2S
Molecular Weight:
355.5 g/mol
Enviradene
CAS No.: 80883-55-2
Inhibitors
VCID: VC0527218
Molecular Formula: C19H21N3O2S
Molecular Weight: 355.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Enviradene is an antiviral agent. |
|---|---|
| CAS No. | 80883-55-2 |
| Product Name | Enviradene |
| Molecular Formula | C19H21N3O2S |
| Molecular Weight | 355.5 g/mol |
| IUPAC Name | 6-[(E)-1-phenylprop-1-enyl]-1-propan-2-ylsulfonylbenzimidazol-2-amine |
| Standard InChI | InChI=1S/C19H21N3O2S/c1-4-16(14-8-6-5-7-9-14)15-10-11-17-18(12-15)22(19(20)21-17)25(23,24)13(2)3/h4-13H,1-3H3,(H2,20,21)/b16-4+ |
| Standard InChIKey | BFPYUXIFGJJYHU-AYSLTRBKSA-N |
| Isomeric SMILES | C/C=C(\C1=CC=CC=C1)/C2=CC3=C(C=C2)N=C(N3S(=O)(=O)C(C)C)N |
| SMILES | CC=C(C1=CC=CC=C1)C2=CC3=C(C=C2)N=C(N3S(=O)(=O)C(C)C)N |
| Canonical SMILES | CC=C(C1=CC=CC=C1)C2=CC3=C(C=C2)N=C(N3S(=O)(=O)C(C)C)N |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | enviradene LY 127123 LY-127123 |
| Reference | 1: Langford MP, Ball WA, Ganley JP. Inhibition of the enteroviruses that cause acute hemorrhagic conjunctivitis (AHC) by benzimidazoles; enviroxime (LY 122772) and enviradone (LY 127123). Antiviral Res. 1995 Aug;27(4):355-65. PubMed PMID: 8540755. 2: Bopp RJ, Quay JF, Morris RM, Stucky JF 2nd, Miner DJ. Liquid chromatographic analysis of enviradene, a new antiviral agent, in plasma and its application in bioavailability studies in the dog. J Pharm Sci. 1985 Aug;74(8):846-50. PubMed PMID: 4032268. 3: Herrmann EC Jr, Herrmann JA, Delong DC. Prevention of death in mice infected with coxsackievirus A16 using guanidine HCl mixed with substituted benzimidazoles. Antiviral Res. 1982 Dec;2(6):339-46. PubMed PMID: 6299189. |
| PubChem Compound | 6435398 |
| Last Modified | Feb 18 2024 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume